(2-Methyl-imidazol-1-yl)-acetic acid methyl ester

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: methyl 2-(2-methylimidazol-1-yl)acetate
• InChI: InChI=1S/C7H10N2O2/c1-6-8-3-4-9(6)5-7(10)11-2/h3-4H,5H2,1-2H3
• InChI Key: ZJFIVCQTGOPXBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC(=O)OC

Description

(2-Methyl-imidazol-1-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 ml of bromo acetic acid methyl ester is dissolved in 30 ml DMF and 5.2 g of 2-methylimidazole and 11.2 g potassium carbonate are added. The reaction mixture is stirred at room temperature for several hours and then subjected to aqueous work up. After removal of the solvent the pure product is obtained by flash chromatography in 47 to 78% yield.